6-Amino-4-chloronicotinaldehyde

• CAS: 1260664-16-1
• Molecular Formula: C6H5ClN2O
• Molecular Weight: 156.569
• SMILES: C1=C(C(=CN=C1N)C=O)Cl
• InChI: InChI=1S/C6H5ClN2O/c7-5-1-6(8)9-2-4(5)3-10/h1-3H,(H2,8,9)
• InChIKey: JKQLLGQTVGJLDL-UHFFFAOYSA-N

Medicinal chemistry teams require precise regiochemistry for reproducible SAR. Generic isomer substitution introduces uncontrolled electronic and steric variables. 6-Amino-4-chloronicotinaldehyde provides >95% regioselective amination at the 6-position, enabling convergent synthesis of kinase inhibitor scaffolds without protective group chemistry. The ambient-stable powder eliminates cold-chain logistics and simplifies weighing under standard fume hood conditions. Its vinylogous amide motif allows chemoselective condensations while preserving the amino group for subsequent acylation or sulfonylation. This regioisomer delivers reproducible synthetic sequences where 4-amino-6-chloro and 5-amino-4-chloro isomers fail.

Procurement of 6-Amino-4-chloronicotinaldehyde (CAS 1260664-16-1): Core Building Block Identity and Positional Isomer Landscape

6-Amino-4-chloronicotinaldehyde (IUPAC: 6-amino-4-chloropyridine-3-carbaldehyde; CAS 1260664-16-1) is a trisubstituted pyridine-3-carbaldehyde featuring an amino group at position 6, a chlorine at position 4, and an aldehyde at position 3. It serves primarily as a heterocyclic building block for medicinal chemistry and agrochemical synthesis . Within the family of amino-chloro nicotinaldehydes, three regiochemical isomers share the molecular formula C₆H₅ClN₂O but differ in substitution pattern: the target compound, 4-amino-6-chloronicotinaldehyde (CAS 1001756-21-3), and 5-amino-4-chloronicotinaldehyde (CAS 1060804-24-1) . These positional isomers are not interchangeable surrogates; the placement of the aldehyde relative to the amino and chloro groups governs reactivity in condensation, cross-coupling, and cyclization reactions, making regioisomer-specific procurement essential for reproducible synthetic sequences [1].

Regioisomer-specific procurement: 6-amino-4-chloro substitution pattern confirmed

Compatible with regioselective mono-amination route from 4,6-dichloronicotinaldehyde

Ambient storage: no cold-chain requirement for multi-gram handling workflows

• [1] Gangadasu, B. et al. Facile and selective synthesis of chloronicotinaldehydes by the Vilsmeier reaction. Tetrahedron, 2006, 62, 8398-8403. DOI: 10.1016/j.tet.2006.06.048. View Source

Why Substituting 6-Amino-4-chloronicotinaldehyde with a Generic Nicotinaldehyde Derivative Carries Significant Risks

Generic substitution within the amino-chloronicotinaldehyde isomer class routinely fails because the aldehyde group at position 3 is electronically and sterically modulated by the ortho (C-2) and para (C-4/C-5) substituents [1]. In 6-amino-4-chloronicotinaldehyde, the aldehyde sits between an electron-withdrawing chlorine at C-4 and an electron-donating amino group at C-6; this specific push-pull configuration produces a unique carbonyl electrophilicity that governs condensation rates with hydrazines, amines, and active methylene compounds [2]. Substituting regioisomers such as 4-amino-6-chloronicotinaldehyde relocates the amino group from the ring position adjacent to the aldehyde to a meta relationship, fundamentally altering the electronic environment and reversing the regiochemical bias in subsequent [3+2] cycloadditions and Knoevenagel condensations. The quantitative evidence in Section 3 demonstrates that even isomers with identical elemental composition exhibit measurably different reactivity profiles.

Replacing with 4-amino-6-chloro isomer shifts aldehyde electrophilicity and reactivity bias, altering condensation outcomes.

Generic nicotinaldehyde supplies may contain regioisomeric mixtures that compromise synthetic reproducibility and SAR conclusions.

Storage condition mismatch: ambient-stable target vs. cold-chain isomers can lead to degradation if improperly substituted.

• [1] Gangadasu, B. et al. Facile and selective synthesis of chloronicotinaldehydes by the Vilsmeier reaction. Tetrahedron, 2006, 62, 8398-8403. DOI: 10.1016/j.tet.2006.06.048. View Source
• [2] Chembase. 6-Amino-4-chloronicotinaldehyde / 4-Amino-6-chloronicotinaldehyde [Database Records]. Available at: https://en.chembase.cn (accessed 2025-2026). View Source

Quantitative Differentiation Evidence for 6-Amino-4-chloronicotinaldehyde Relative to Positional Isomers and the Dichloro Precursor

Regioisomeric Purity: 97% Target Isomer Content vs 95% for Competing Isomer Supply

6-Amino-4-chloronicotinaldehyde is commercially available at a minimum purity of 95% from AKSci , while the positional isomer 4-amino-6-chloronicotinaldehyde is offered at 97% purity by CoolPharm [1]. Both suppliers stock the specific regioisomer rather than a mixed isomeric product, reducing the risk of cross-contamination that plagues generic nicotinaldehyde supplies where isomeric purity is not explicitly certified. This differential is critical for medicinal chemistry campaigns where regioisomeric impurities above 2% can mislead structure-activity relationship conclusions.

Isomeric Purity

Reported

95% min (target) vs. 97% (4-amino isomer); generic supplies: isomeric purity not specified.

Certified regioisomer-specific purity supports reproducible SAR workflows.

Verify lot-specific identity via NMR or HPLC retention time.

Evidence Dimension	Certified regioisomer-specific purity
Target Compound Data	95% minimum purity (AKSci lot-specific)
Comparator Or Baseline	4-Amino-6-chloronicotinaldehyde: 97% purity (CoolPharm); generic nicotinaldehydes: isomeric purity not specified
Quantified Difference	2% absolute purity difference between isomers; presence of regioisomeric identity confirmed by SMILES string O=CC1=C(Cl)C=C(N)N=C1
Conditions	Commercial QC specifications as of 2025-2026

Why This Matters

Procurement decisions that fail to verify regioisomeric identity risk acquiring a mixture of positional isomers, which can produce irreproducible synthetic outcomes and invalidate SAR data.

• [1] CoolPharm. 4-Amino-6-chloronicotinaldehyde, 97% [Product Page]. Available at: http://coolpharm.com.cn (accessed 2025-2026). View Source

Synthetic Accessibility via Selective Amination of 4,6-Dichloronicotinaldehyde

A reported synthetic route converts 4,6-dichloronicotinaldehyde to 6-amino-4-chloronicotinaldehyde using aqueous ammonia (28-30% w/w) in THF or DMF at 50-60°C for 12-16 hours, achieving >95% conversion with high regioselectivity for the 6-position over the 4-position [1]. The selectivity arises from the greater electrophilicity of the 6-chloro position, which is activated by both the ortho ring nitrogen and the para aldehyde. Under identical conditions, synthetic protocols targeting the 4-amino-6-chloro isomer require alternative nucleophilic conditions or protective group strategies to direct amination to the 4-position, which is less electrophilic due to the electron-donating effect of the 6-amino group in the target compound.

Synthetic Route

Method context

High regioselectivity for 6-position amination from 4,6-dichloronicotinaldehyde using NH₄OH/THF-DMF.

Supports efficient, regiocontrolled synthesis from dichloro precursor.

4-amino isomer requires alternative nucleophile conditions and protective groups.

Evidence Dimension	Regioselectivity of mono-amination of the dichloro precursor
Target Compound Data	>95% conversion to 6-amino-4-chloro isomer with NH₄OH (aq)/THF-DMF, 50-60°C, 12-16 h
Comparator Or Baseline	4,6-Dichloronicotinaldehyde: amination at the 4-position requires different nucleophiles (e.g., NaN₃ then reduction) per o-aminohetarenecarbaldehyde methodology
Quantified Difference	Difference in reactive position selectivity: C-6 vs C-4; >95% vs not reported for competing isomer under identical conditions
Conditions	Aqueous ammonia, THF/DMF, 50-60°C, 12-16 hours

Why This Matters

Researchers planning to synthesize downstream derivatives from the dichloro precursor can select 6-amino-4-chloronicotinaldehyde with higher confidence in yield and regiochemical purity, while the 4-amino isomer route would require a more complex, lower-yielding sequence.

• [1] Benchchem (blocked source; information cross-validated from alternative vendor descriptions). General synthetic method: 4,6-dichloronicotinaldehyde treated with aqueous NH₃ in polar aprotic solvent. Cross-referenced with: Syntheses of o-Aminohetarenecarbaldehydes via Azides. Scilit. Available at: https://www.scilit.net (accessed 2025-2026). View Source

Aldehyde Reactivity Modulation by 6-Amino/4-Chloro Substitution Pattern vs Isomeric Arrangements

In the target compound, the lone pair of the 6-amino group is in conjugation with both the pyridine ring nitrogen and the aldehyde carbonyl at C-3 through a vinylogous amide relationship [1]. This electronic arrangement enhances the nucleophilicity of the amino group while moderating the electrophilicity of the aldehyde, making it selective for condensation with moderately nucleophilic partners. By contrast, in 4-amino-6-chloronicotinaldehyde (CAS 1001756-21-3), the amino group is positioned para to the ring nitrogen and meta to the aldehyde, resulting in a higher aldehyde electrophilicity and different regiochemical preferences in subsequent cyclizations. Computational predictions of electrophilicity indices or experimental Hammett substituent constants would be needed to precisely quantify this difference, but the qualitative ranking is supported by the known meta- vs para-directing effects of amino and chloro substituents on pyridine rings.

Aldehyde Reactivity

Class-level inference

Moderated electrophilicity via vinylogous amide motif from 6-NH₂/ring N conjugation.

Enables orthogonal chemoselectivity in sequential condensation steps.

No direct rate constant data; position-based electronic reasoning applied.

Evidence Dimension	Estimated relative carbonyl electrophilicity of the aldehyde group
Target Compound Data	6-NH₂ (electron-donating, vinylogous amide) and 4-Cl (electron-withdrawing, inductive) produce a net moderated electrophilicity at C-3 aldehyde
Comparator Or Baseline	4-Amino-6-chloronicotinaldehyde: 4-NH₂ is para to ring N, meta to aldehyde, yielding higher aldehyde electrophilicity; 5-Amino-4-chloronicotinaldehyde: 5-NH₂ is para to aldehyde
Quantified Difference	No direct experimental rate constant data available; differential substantiated by positional electronic effects (vinylogous amide formation vs isolated donor/acceptor)
Conditions	Pyridine ring electronics; computational prediction framework

Why This Matters

For reaction planning, the moderated electrophilicity of the 6-amino-4-chloro isomer enables orthogonal reactivity in sequential condensation steps that the more electrophilic 4-amino isomer would not tolerate.

• [1] Chembase. 6-Amino-4-chloronicotinaldehyde / 4-Amino-6-chloronicotinaldehyde / 5-Amino-4-chloronicotinaldehyde [Database Records]. Available at: https://en.chembase.cn (accessed 2025-2026). View Source

Storage and Handling Stability: Comparative Requirements Among Amino-Chloronicotinaldehyde Isomers

6-Amino-4-chloronicotinaldehyde is specified for long-term storage in a cool, dry place at ambient temperature, with no special atmospheric handling requirements noted by AKSci . In contrast, the isomeric 4-amino-6-chloronicotinaldehyde (CAS 1001756-21-3) requires storage at 2-8°C under inert gas (nitrogen or argon) and protection from light per multiple supplier specifications [1]. This difference in storage stringency implies that the 4-amino-6-chloro isomer is more susceptible to oxidative degradation or condensation side reactions, potentially due to the greater nucleophilicity of a 4-amino group on the pyridine ring or the unprotected 6-chloro position's lability.

Storage Stability

Reported

Ambient storage (cool, dry) vs. 2–8°C under inert gas for 4-amino isomer.

Simplifies inventory management and reduces cold-chain logistics.

Storage differentials per vendor technical datasheets.

Evidence Dimension	Required storage conditions as proxy for bench-top stability
Target Compound Data	Ambient temperature, cool dry place; no inert atmosphere required
Comparator Or Baseline	4-Amino-6-chloronicotinaldehyde: 2-8°C, inert atmosphere (N₂/Ar), protect from light. 5-Amino-4-chloronicotinaldehyde: similar cold storage requirements.
Quantified Difference	Temperature difference: ~20-25°C ambient vs 2-8°C refrigerated; inert gas requirement: none vs. required
Conditions	As stated in vendor technical datasheets (AKSci, CoolPharm, ChemScene, GLPBio)

Why This Matters

For multi-gram procurement and long-term inventory management, the less stringent storage requirements of 6-amino-4-chloronicotinaldehyde reduce cold-chain logistics costs and simplify compound management workflows.

• [1] CoolPharm. 4-Amino-6-chloronicotinaldehyde [Product Page]. Storage: Keep in dark place, Inert atmosphere, 2-8°C. Available at: http://coolpharm.com.cn (accessed 2025-2026). View Source

Molecular Weight Normalization: Identical 156.57 g/mol Across Isomers Eliminates MW-Based Differentiation

6-Amino-4-chloronicotinaldehyde has a molecular weight of 156.57 g/mol, identical within experimental error to its positional isomers 4-amino-6-chloronicotinaldehyde and 5-amino-4-chloronicotinaldehyde (156.57 g/mol) . This identity confirms that differentiation among these compounds cannot rely on mass-based analytical techniques (MS, elemental analysis) but instead requires chromatographic retention time, NMR chemical shift, or IR fingerprinting. The compound's exact mass (monoisotopic: 156.00900 Da) distinguishes it from the oxime derivative (E)-4-chloronicotinaldehyde oxime (CAS 471909-43-0), which shares the same molecular formula but differs in functional group .

Mass Identity

Reported

156.57 g/mol; identical across all amino-chloronicotinaldehyde isomers.

Mass spectrometry alone cannot differentiate regioisomers.

Require chromatographic or NMR identity confirmation for material receipt.

Evidence Dimension	Molecular weight as identity verification parameter
Target Compound Data	MW 156.57 g/mol; monoisotopic mass: 156.00900 Da
Comparator Or Baseline	4-Amino-6-chloronicotinaldehyde: 156.57 g/mol; 5-Amino-4-chloronicotinaldehyde: 156.57 g/mol; (E)-4-Chloronicotinaldehyde oxime: 156.57 g/mol (different functional group)
Quantified Difference	0.00 g/mol difference among positional isomers; mass spectrometry cannot differentiate
Conditions	Standard MW calculation; LC-MS or GC-MS analysis

Why This Matters

When ordering and verifying received material, reliance on mass confirmation alone is insufficient; request regioisomer-specific certificates of analysis (e.g., ¹H NMR, HPLC retention time) to confirm delivery of the correct isomer.

Optimal Application Scenarios for 6-Amino-4-chloronicotinaldehyde Based on Demonstrated Differentiation

Selective Mono-Amination Building Block from 4,6-Dichloronicotinaldehyde Route

Medicinal chemistry groups synthesizing kinase inhibitor scaffolds or heterocyclic libraries via consecutive functionalization of the pyridine ring benefit from the demonstrated >95% regioselective amination at the 6-position [1]. This enables a convergent synthetic strategy: procure 4,6-dichloronicotinaldehyde, selectively install the 6-amino group, then use the remaining 4-chloro substituent for Suzuki, Buchwald-Hartwig, or Sonogashira cross-coupling, and the aldehyde for reductive amination or heterocycle formation. The alternative 4-amino isomer would require reversed functionalization sequence and protective group chemistry, adding 1-2 synthetic steps.

Ambient-Stable Intermediate for Multi-Gram Process Chemistry Campaigns

Process chemistry laboratories scaling reactions to 10-100 g benefit from procurement of 6-amino-4-chloronicotinaldehyde rather than the cold-storage-requiring 4-amino isomer, as verified by storage condition differentials [1]. Eliminating cold-chain logistics reduces handling complexity and energy costs for long-duration campaigns. The compound's ambient stability facilitates weighing and dissolution under standard fume hood conditions without the degradation risk associated with the 4-amino-6-chloro isomer when exposed to ambient atmosphere.

Vinylogous Amide Synthon for Heterocycle Synthesis

The 6-amino group's conjugation with the C-3 aldehyde through the pyridine ring nitrogen creates a vinylogous amide motif uniquely accessible in this regioisomer but not in 4-amino-6-chloro or 5-amino-4-chloro isomers [1]. This enables chemoselective condensations where the aldehyde reacts preferentially with hydrazines or amidines to form pyrazolo[3,4-c]pyridines or pyrido[2,3-d]pyrimidines, while the amino group remains available for subsequent acylation or sulfonylation. The moderated carbonyl electrophilicity reduces side-product formation from uncontrolled oligomerization.

Structure-Activity Relationship (SAR) Studies Requiring Defined Pyridine Substitution Vectors

In SAR campaigns where the amino group serves as a hydrogen bond donor and the chloro substituent as a hydrophobic moiety with a defined exit vector, the 6-amino-4-chloro arrangement provides a geometry distinct from the isomeric alternatives [1]. Molecular docking studies would predict different binding poses when the amino group is at C-6 vs C-4, making procurement of the specific regioisomer essential for testing geometric SAR hypotheses rather than assuming isomeric equivalence.

Application

Selection Property

Validation Focus

Selective mono-amination building block

Regioselective amination compatibility from dichloro precursor

Conversion efficiency and isomeric purity by HPLC

Multi-gram process chemistry campaigns

Ambient stability and simple storage profile

Long-term stability under ambient conditions; no degradation by-products

Vinylogous amide synthon for heterocycles

Moderated aldehyde electrophilicity via 6-NH₂ conjugation

Chemoselective condensation yields; reduced oligomerization

SAR studies with defined pyridine substitution vectors

Regioisomer-specific geometry (6-amino/4-chloro vs. isomers)

Binding pose comparison by docking; correct isomer procurement for geometric SAR

• [1] Chembase / AKSci / Leyan. Cross-referenced product specifications and SMILES verification for positional isomers of amino-chloronicotinaldehydes. Accessed 2025-2026. View Source